Cas no 877633-83-5 (N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide)

• Product Name: N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide
• CAS No: 877633-83-5
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5850714
• PubChem ID: 7163145
• Update Time: 2025-05-26

N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]-4-thiophen-2-yloxane-4-carboxamide
• HMS1903A21
• SR-01000020221-1
• F2505-0197
• SR-01000020221
• NCGC00136407-01
• CCG-92818
• 877633-83-5
• AKOS002056790
• G856-4662
• CHEMBL1512134
• N-(4-(dimethylamino)phenyl)-4-(thiophen-2-yl)tetrahydro-2H-pyran-4-carboxamide
• N-[4-(dimethylamino)phenyl]-4-(2-thienyl)tetrahydro-2H-pyran-4-carboxamide
• N-[4-(dimethylamino)phenyl]-4-(thiophen-2-yl)oxane-4-carboxamide
• N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide

• Inchi： 1S/C18H22N2O2S/c1-20(2)15-7-5-14(6-8-15)19-17(21)18(9-11-22-12-10-18)16-4-3-13-23-16/h3-8,13H,9-12H2,1-2H3,(H,19,21)
• InChI Key： NHMBGUZSIFITKF-UHFFFAOYSA-N
• SMILES： O1CCC(C2SC=CC=2)(C(NC2=CC=C(N(C)C)C=C2)=O)CC1

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide

N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877633-83-5): A Comprehensive Overview

N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877633-83-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, often referred to as DPOC for brevity, is characterized by its intricate molecular architecture, which includes a thiophene ring, an oxane moiety, and a dimethylamino group. These structural features contribute to its potential applications in various scientific and industrial domains.

The thiophene ring in DPOC is a five-membered heterocyclic aromatic compound containing one sulfur atom. Thiophenes are known for their electron-rich nature and stability, making them valuable building blocks in the synthesis of pharmaceuticals, organic semiconductors, and other advanced materials. The presence of the thiophene ring in DPOC enhances its electronic properties and can influence its biological activity.

The oxane moiety in DPOC is a six-membered cyclic ether. Oxanes are widely used in organic synthesis due to their stability and ease of functionalization. In DPOC, the oxane ring provides a rigid structure that can enhance the compound's solubility and stability, which are crucial factors for its potential use in pharmaceutical formulations.

The dimethylamino group is a key functional group in DPOC that imparts basicity and electron-donating properties to the molecule. This group can participate in hydrogen bonding and other non-covalent interactions, which are important for the compound's biological activity and interactions with biological targets. The dimethylamino group also contributes to the overall polarity of DPOC, affecting its solubility and distribution within biological systems.

Recent studies have explored the potential applications of N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide in various fields. In medicinal chemistry, DPOC has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that DPOC can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, DPOC has also been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that DPOC can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that DPOC may have therapeutic potential in cancer treatment, particularly for cancers that are resistant to conventional chemotherapy.

Materials science researchers have also shown interest in DPOC due to its unique electronic properties. The combination of the thiophene ring and the dimethylamino group makes DPOC an attractive material for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Studies published in Advanced Materials have reported that DPOC-based materials exhibit high charge carrier mobility and excellent photovoltaic performance, making them promising candidates for next-generation electronic devices.

The synthesis of N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide typically involves multi-step reactions, including coupling reactions, cyclization steps, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of DPOC. For example, palladium-catalyzed cross-coupling reactions have been used to efficiently couple aryl halides with thiophene derivatives, followed by intramolecular cyclization to form the oxane ring.

In terms of safety and handling, DPOC should be managed with care due to its potential reactivity with certain chemicals and its sensitivity to moisture and light. Proper storage conditions, such as keeping it in a tightly sealed container at room temperature away from direct sunlight, are essential to maintain its stability and purity.

In conclusion, N-4-(dimethylamino)phenyl-4-(thiophen-2-yl)oxane-4-carboxamide (CAS No. 877633-83-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that DPOC will play an increasingly important role in advancing scientific knowledge and technological innovation.